Cas no 16807-48-0 (4H-Pyran-4-one,3-acetyl-2-hydroxy-6-methyl-)

• Product Name: 4H-Pyran-4-one,3-acetyl-2-hydroxy-6-methyl-
• CAS No: 16807-48-0
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 219405
• Update Time: 2025-04-19

4H-Pyran-4-one,3-acetyl-2-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,3-acetyl-2-hydroxy-6-methyl-
• 3-acetyl-6-methylpyran-2,4-dione
• 2H-Pyran-2,4(3H)-dione, 3-acetyl-6-methyl-
• 3-acetyl-2-hydroxy-6-methyl-2H-pyran-4-one
• 3-acetyl-2-hydroxy-6-methyl-4H-pyran-4-one
• 3-Acetyl-2-hydroxy-6-methylpyran-4-on
• 3-Acetyl-4-hydroxy-6-methyl-2-pyrone
• 3-acetyl-6-methyl-2,4-dioxo-3H-pyran
• 3-Acetyl-6-methyl-2,4-pyrandione
• 3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione
• 3-Acetyl-6-methyldihydropyrandione-2,4
• Acetic acid, dehydro-
• Dehydracetic acid
• Dehydroacetic acid [iso]

• Inchi： 1S/C8H8O4/c1-4-3-6(10)7(5(2)9)8(11)12-4/h3,7H,1-2H3
• InChI Key： PGRHXDWITVMQBC-UHFFFAOYSA-N
• SMILES： CC(=O)C1C(=O)C=C(OC1=O)C

Computed Properties

• Exact Mass: 168.04224
• Monoisotopic Mass: 168.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• Color/Form: White powder
• Density: 269
• Melting Point: 109-112℃
• Boiling Point: 270℃
• Flash Point: 150.6 ºC
• Refractive Index: 1.4379 (20 C)
• PSA: 63.6
• LogP: 0.22130

4H-Pyran-4-one,3-acetyl-2-hydroxy-6-methyl- Security Information

• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones